Cas no 890099-79-3 (4-Acetoxy-4'-hexylbenzophenone)

4-Acetoxy-4'-hexylbenzophenone structure

890099-79-3 structure

Product Name:4-Acetoxy-4'-hexylbenzophenone

CAS No:890099-79-3

Molecular Formula:C_₂₁H_₂₄O_₃

Molecular Weight:324.413466453552

CID:993541

PubChem ID:24723023

4-Acetoxy-4'-hexylbenzophenone Properties

Names and Identifiers

- [4-(4-hexylbenzoyl)phenyl] acetate
- 4-ACETOXY-4'-HEXYLBENZOPHENONE
- DTXSID60641716
- AKOS016018132
- 4-(4-HEXYLBENZOYL)PHENYL ACETATE
- 890099-79-3
- MFCD07698969
- +Expand
- MDL： MFCD07698969
- InChIKey： PKAFXPLDTDQNMK-UHFFFAOYSA-N
- Inchi： InChI=1S/C21H24O3/c1-3-4-5-6-7-17-8-10-18(11-9-17)21(23)19-12-14-20(15-13-19)24-16(2)22/h8-15H,3-7H2,1-2H3
- SMILES： CCCCCCC1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)OC(=O)C

Computed Properties

Exact Mass: 324.17254462g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 9
Monoisotopic Mass: 324.17254462g/mol
Heavy Atom Count: 24
Complexity: 388
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 6
Topological Polar Surface Area: 43.4Å²

4-Acetoxy-4'-hexylbenzophenone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB91069-1g	4-Acetoxy-4'-hexylbenzophenone	890099-79-3	>90%	1g	$423.00	2024-04-19
Fluorochem	201867-1g	4-Acetoxy-4'-hexylbenzophenone	890099-79-3	>90%	1g	￡340.00	2022-02-28
TRC	A088225-250mg	4-Acetoxy-4'-hexylbenzophenone	890099-79-3		250mg	$ 290.00	2022-05-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1650052-1g	4-(4-Hexylbenzoyl)phenyl acetate	890099-79-3	98%	1g	￥4222.00

4-Acetoxy-4'-hexylbenzophenone Related Literature

1. Polystyrene bound oxidovanadium(IV) and dioxidovanadium(V) complexes of histamine derived ligand for the oxidation of methyl phenyl sulfide, diphenyl sulfide and benzoin†

Mannar R. Maurya,Aarti Arya,Amit Kumar,Jo\u00e3o Costa Pessoa Dalton Trans., 2009, 2185-2195
2. Plant natural products with leishmanicidal activity

Manuel Jesús Chan-Bacab,Luis Manuel Peña-Rodríguez Nat. Prod. Rep., 2001,18, 674-688
3. Syndiospecific coordination (Co)polymerization of carbazole-substituted styrene derivatives using the scandium catalyst system†

Xiaochun Mu,Yang Li Polym. Chem., 2021,12, 6291-6299
4. Binuclear Cu(ii) coordination complex involving Cis-tetrathiafulvalene-bis-amido-2-pyridine-N-oxide as bi-anionic ligand: a robust molecular precursor toward magnetic conducting materials†

Fabrice Pointillart,Thomas Cauchy,Yann Le Gal,Stéphane Golhen,Olivier Cador,Lahcène Ouahab Chem. Commun., 2010,46, 4947-4949
5. A convenient method for the synthesis of α-carboxylate ester bromolactones via bromolactonization of alkenoic diesters†

Ying-Chieh Wong Org. Biomol. Chem., 2016,14, 3202-3206
6. Inside back cover

Chem. Sci., 2013,4, 3765-3765
7. XXIV.—Properties of conjugated compounds. Part VI. The dibromination products of cyclic butadienes

J. Chem. Soc., 1929, 172-180
8. Discovering the pivotal role of carbonate in the formation of a bis-phenolate supported Co15 cluster†

Ross McLellan,Julien Rezé,Stephanie M. Taylor,Ruaraidh D. McIntosh,Euan K. Brechin,Scott J. Dalgarno Chem. Commun., 2014,50, 2202-2204
9. Predicting the state parameters of lithium ion batteries: the race between filter-based and data driven approaches

Siddhi Vinayak Pandey,Nishi Parikh,Daniel Prochowicz,Seckin Akin,Soumitra Satapathi,Mohammad Mahdi Tavakoli,Abul Kalam,Pankaj Yadav Sustainable Energy Fuels, 2023,7, 598-628
10. Engineering bimetal Cu, Co sites on 3D N-doped porous carbon nanosheets for enhanced oxygen reduction electrocatalysis†

Lingzhi Lu,Ying Liu,Jiayao Fan,Lei Wang,Yue Lin,Dongdong Xu,Zhihui Dai Chem. Commun., 2020,56, 10010-10013

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